Cas no 16552-38-8 (Benzenamine,N-(3-methylphenyl)-2,4,6-trinitro-)

Benzenamine,N-(3-methylphenyl)-2,4,6-trinitro- structure
16552-38-8 structure
Product Name:Benzenamine,N-(3-methylphenyl)-2,4,6-trinitro-
CAS No:16552-38-8
MF:C13H10N4O6
MW:318.24170255661
CID:158756
PubChem ID:291919
Update Time:2025-04-19

Benzenamine,N-(3-methylphenyl)-2,4,6-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-(3-methylphenyl)-2,4,6-trinitro-
    • 3'-Methyl-2,4,6-trinitrodiphenylamine
    • N-Picryl-m-toluidine
    • 2'.4'.6'-Trinitro-3-methyl-diphenylamin
    • N-Picryl-m-toluidin
    • picryl-m-tolyl-amine
    • Pikryl-m-toluidin
    • Pikryl-m-tolyl-amin
    • Pykryl-m-toluidin
    • 16552-38-8
    • NSC157486
    • DTXSID30937097
    • NSC-157486
    • 3'-Methyl-2,6-trinitrodiphenylamine
    • N-(3-methylphenyl)-2,4,6-trinitroaniline
    • Inchi: 1S/C13H10N4O6/c1-8-3-2-4-9(5-8)14-13-11(16(20)21)6-10(15(18)19)7-12(13)17(22)23/h2-7,14H,1H3
    • InChI Key: ZUENYUGGLWYBTO-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1NC1C=CC=C(C)C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 318.0601
  • Monoisotopic Mass: 318.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 447
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 150Ų

Experimental Properties

  • Density: 1.535
  • Boiling Point: 431.7°Cat760mmHg
  • Flash Point: 214.9°C
  • Refractive Index: 1.699
  • PSA: 141.45
  • LogP: 5.10580
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